5-(2-bromo-4,5-dimethoxyphenyl)-1H-tetrazole

• IUPAC Name: 5-(2-bromo-4,5-dimethoxyphenyl)-2H-tetrazole
• InChI: InChI=1S/C9H9BrN4O2/c1-15-7-3-5(9-11-13-14-12-9)6(10)4-8(7)16-2/h3-4H,1-2H3,(H,11,12,13,14)
• InChI Key: PFQZVALNNMXLJF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)C2=NNN=N2)Br)OC
• Molecular Formula: C9H9BrN4O2
• Molecular Weight: 285.10 g/mol

Description

5-(2-bromo-4,5-dimethoxyphenyl)-1H-tetrazole, also known as BDMT, is a chemical compound that has gained significant attention in the field of scientific research due to its potential as a pharmacological tool. BDMT belongs to the class of tetrazole compounds, which are known for their diverse biological activities.

Scientific Research Applications

5-(2-bromo-4,5-dimethoxyphenyl)-1H-tetrazole has been used as a pharmacological tool in various scientific research studies. It has been found to have potential as an antidepressant, anxiolytic, and antipsychotic agent. This compound has also been investigated for its neuroprotective properties and its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Mechanism of Action

The exact mechanism of action of 5-(2-bromo-4,5-dimethoxyphenyl)-1H-tetrazole is not fully understood. However, it is believed to act on the serotonin system by modulating the activity of serotonin receptors. This compound has been found to have a high affinity for the 5-HT2A receptor, which is known to be involved in the regulation of mood, cognition, and perception.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. It has been shown to increase the levels of various neurotransmitters such as serotonin, dopamine, and norepinephrine in the brain. This compound has also been found to increase neurogenesis, which is the process of generating new neurons in the brain. Additionally, this compound has been found to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-(2-bromo-4,5-dimethoxyphenyl)-1H-tetrazole in lab experiments is its high potency and selectivity for the 5-HT2A receptor. This makes it a useful tool for studying the role of this receptor in various physiological and pathological processes. However, one of the limitations of using this compound is its relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for research on 5-(2-bromo-4,5-dimethoxyphenyl)-1H-tetrazole. One area of interest is its potential use in the treatment of neurodegenerative diseases. Another area of interest is its potential as an antidepressant and anxiolytic agent. Further research is also needed to fully understand the mechanism of action of this compound and its long-term effects.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in the field of scientific research due to its potential as a pharmacological tool. Its synthesis is relatively simple, and it has been found to have a range of scientific research applications. While its exact mechanism of action is not fully understood, it has been found to have a high affinity for the 5-HT2A receptor and to have a range of biochemical and physiological effects. While there are advantages and limitations to using this compound in lab experiments, there are several future directions for research on this compound.